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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricosane, a saturated hydrocarbon with the chemical formula C₂₃H₄₈, is a long-chain alkane

that holds significance across various scientific disciplines.[1] As a component of plant waxes

and insect cuticular hydrocarbons, it plays a role in biological systems.[1][2] In the

pharmaceutical and materials science sectors, a thorough understanding of its

physicochemical properties is paramount for its potential applications. This technical guide

provides a comprehensive overview of the core chemical and physical properties of tricosane,

detailed experimental methodologies for their determination, and a visualization of its role in

chemical communication.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of tricosane are summarized below.

These properties are crucial for predicting its behavior in various solvents, its thermal stability,

and its potential for interaction with other molecules.

General Properties
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Property Value Source

Chemical Formula C₂₃H₄₈ [1][3]

IUPAC Name Tricosane [1][3]

Molar Mass 324.63 g/mol [1]

Appearance White, waxy solid/flakes [3]

Odor Odorless

Physicochemical Data
A compilation of key physicochemical data for tricosane is presented in the following tables,

offering a quantitative look at its properties.

Table 1: Thermal Properties

Property Value (°C) Value (K) Source

Melting Point 47-50 320.15 - 323.15 [4]

Boiling Point (at 760

mmHg)
380 653.15 [4]

Flash Point 113 386.15 [4][5]

Autoignition

Temperature
524 797.15 [6]

Table 2: Density and Refractive Index

Property Value Conditions Source

Density 0.778 g/cm³ at 48 °C [6]

Refractive Index ~1.44

Table 3: Solubility and Partitioning
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Property Description Source

Water Solubility Insoluble [3]

Organic Solvent Solubility
Soluble in non-polar solvents

like hexane and benzene.
[3]

LogP (Octanol-Water Partition

Coefficient)
~11.5

Table 4: Vapor Pressure

Pressure (mmHg) Temperature (°C)

1 170.0

5 206.3

10 223.0

20 242.0

40 261.3

60 273.8

100 289.8

200 313.5

400 339.8

760 381.0

Experimental Protocols
Accurate determination of the physicochemical properties of tricosane relies on standardized

experimental procedures. The following sections detail the methodologies for key experiments.

Determination of Melting Point (Capillary Method)
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of finely powdered tricosane is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.[7]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus

(e.g., a Thiele tube or a digital melting point apparatus) containing a high-boiling point liquid

like silicone oil.[7][8]

Heating: The apparatus is heated slowly and steadily, with constant stirring of the oil bath to

ensure uniform temperature distribution.[7]

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire solid has melted (T₂) are recorded. The melting point is

reported as the range T₁ - T₂.[9] For pure substances, this range is typically narrow (0.5-

1°C).[9]

Determination of Boiling Point (Micro Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small volume (a few milliliters) of molten tricosane is placed in a

small test tube (fusion tube).[10]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[11]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in

a suitable liquid bath (e.g., silicone oil for high-boiling-point substances).[11]
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Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[10] The heat source is then removed, and

the liquid is allowed to cool.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[11]

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. For a solid like tricosane, its density is

typically determined in its molten state or by displacement using a liquid in which it is insoluble.

Methodology:

Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask with a precise

volume) is weighed accurately (m₁).

Mass of Pycnometer with Water: The pycnometer is filled with distilled water of a known

temperature and weighed again (m₂). The volume of the pycnometer can be calculated from

the mass of the water and its known density at that temperature.

Mass of Pycnometer with Molten Tricosane: The pycnometer is emptied, dried, and then

filled with molten tricosane at a specific temperature. It is then weighed (m₃).

Calculation: The density (ρ) of tricosane is calculated using the formula: ρ_tricosane = [(m₃

- m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Solvent Selection: A range of polar (e.g., water, ethanol) and non-polar (e.g., hexane,

toluene) solvents are selected.[12]
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Procedure: A small, measured amount of tricosane (e.g., 10 mg) is added to a test tube

containing a specific volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated, and observations are made at room temperature and

upon gentle heating to determine if the tricosane dissolves completely, partially, or not at all.

[3] The general principle of "like dissolves like" is a good predictor, with non-polar tricosane
expected to be soluble in non-polar solvents.[3][13]

Visualizations
Experimental Workflow for Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the key physical properties of tricosane.
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Caption: Generalized workflow for determining the physical properties of tricosane.

Logical Relationship in Chemical Ecology
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Tricosane and its derivatives can play a role in the chemical communication of insects, acting

as pheromones that trigger specific behaviors. The diagram below illustrates the logical

relationship between the presence of a tricosane-related pheromone and the resulting mating

behavior in an insect species.
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Caption: Logical pathway of a tricosane-related pheromone inducing mating behavior.

Conclusion
This technical guide provides a detailed summary of the chemical and physical properties of

tricosane, along with standardized experimental protocols for their determination. The

presented data and methodologies are essential for researchers, scientists, and professionals

in drug development and materials science who may work with or encounter this long-chain

alkane. The visualizations offer a clear representation of experimental workflows and the role of

tricosane derivatives in biological systems, further enhancing the understanding of this

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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